3-Bromo-N,N-dimethylaniline

Description

3-Bromo-N,N-dimethylaniline is a chemical compound with the molecular formula $C_8H_{10}BrN$ and a molecular weight of 200.08 g/mol . It is also known by several synonyms, including N-3-Bromophenyl Dimethylamine and 3-Bromo-N,N-dimethylbenzenamine . 3-Bromo-N,N-dimethylaniline is a liquid . It has a melting point of 11°C and a boiling point of 259.7±13.0 °C at 760 mmHg . However, another source states a boiling point of 126°C at 14 mmHg . It is miscible in solvents such as chloroform, dichloromethane, and methanol . The compound should be stored in a cool place, away from strong oxidizing agents and strong acids, and protected from light .

This chemical is used in fluorination reactions, specifically with metal fluoride in the presence of 2-(di-1-adamantylphosphino)-3,6-dimethoxy-2′,4′,6′-tri-i-propyl-1,1′-biphenyl (AdBrettPhos)-based Pd precatalyst, in order to prepare 3-fluoro-N,N-dimethylaniline . 3-bromo-n,n-dimethylaniline is used as an intermediate in drug synthesis . For example, it is connected to Cefuroxime Axetil, a broad-spectrum antibiotic used to treat infections .

Similar compounds include other aniline derivatives, which are widely used as intermediates in the synthesis of dyes, pharmaceuticals, and other organic compounds . For instance, N,N-dimethylaniline is another aniline derivative used in various chemical syntheses.

• CAS No.: 16518-62-0
• Product Name: 3-Bromo-N,N-dimethylaniline
• Molecular Formula: C8H10BrN
• Molecular Weight: 200.08 g/mol
• IUPAC Name: 3-bromo-N,N-dimethylaniline
• Standard InChI: InChI=1S/C8H10BrN/c1-10(2)8-5-3-4-7(9)6-8/h3-6H,1-2H3
• Standard InChIKey: USEXQPWLCGBYNT-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC(=CC=C1)Br
• Canonical SMILES: CN(C)C1=CC(=CC=C1)Br
• Synonyms: 3-Bromo-N,N-dimethyl-benzenamine; (3-Bromophenyl)dimethylamine
• PubChem Compound: 140102
• Last Modified: Sep 17 2023